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Compound of Interest

Compound Name: Methyl 2-(4-oxocyclohexyl)acetate

Cat. No.: B1320818

An In-Depth Technical Guide to Methyl 2-(4-
oxocyclohexyl)acetate

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of Methyl 2-(4-oxocyclohexyl)acetate, a valuable intermediate in organic
synthesis. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical research.

Molecular Structure and Properties

Methyl 2-(4-oxocyclohexyl)acetate is a cyclic ketoester. The molecule consists of a
cyclohexane ring with a ketone group at the fourth position and a methyl acetate group
attached to the second carbon.

Chemical Structure:

The structure of Methyl 2-(4-oxocyclohexyl)acetate can be represented by the SMILES
string: COC(=0)CC1CCC(=0)CCL1. This notation describes a methyl group (C) double-bonded
to an oxygen (=0) and single-bonded to another oxygen (O), which is attached to a carbon
chain (C). This ester group is connected to a cyclohexane ring (C1CCC(CC1)=0) which
contains a ketone functional group.

A summary of the key quantitative data for this compound is presented in the table below.
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Property Value Source
Molecular Formula C9H1403 [LI[21[3][4]1[5]16]
Molecular Weight 170.21 g/mol [1112][31[4]
Exact Mass 170.094294304 Da [11[2]

CAS Number 66405-41-2 [2][3]14]
Density 1.1+£0.1 g/lcm3 [4]

Boiling Point 247.8 £ 13.0 °C at 760 mmHg [1114]

Flash Point 103.2+19.9 °C [1](4]

Synthesis and Experimental Protocols

The synthesis of Methyl 2-(4-oxocyclohexyl)acetate can be achieved through various organic
synthesis routes. A common conceptual pathway involves the esterification of 2-(4-
oxocyclohexyl)acetic acid or the alkylation of a cyclohexanone derivative.

A generalized experimental workflow for its synthesis via the Dieckmann condensation of a
precursor diester followed by hydrolysis, decarboxylation, and subsequent esterification is
outlined below.

Hydrolysis & Decarboxylation Methyl 2-(4-oxocyclohexylacetate

Esterification
(Methanol, Acid Catalyst)

Click to download full resolution via product page

A conceptual workflow for the synthesis of Methyl 2-(4-oxocyclohexyl)acetate.

General Experimental Protocol for Esterification:

e Reaction Setup: To a solution of 2-(4-oxocyclohexyl)acetic acid in methanol, a catalytic
amount of a strong acid (e.g., sulfuric acid) is added.
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e Reaction Conditions: The mixture is heated to reflux and stirred for several hours. The
progress of the reaction is monitored by a suitable technique, such as thin-layer
chromatography (TLC).

o Workup: Upon completion, the reaction mixture is cooled to room temperature. The excess
methanol is removed under reduced pressure. The residue is then dissolved in an organic
solvent (e.g., ethyl acetate) and washed sequentially with a saturated sodium bicarbonate
solution and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is evaporated. The crude product is then purified by column chromatography on silica
gel to yield pure Methyl 2-(4-oxocyclohexyl)acetate.

Logical Relationship of Functional Groups

The chemical reactivity and properties of Methyl 2-(4-oxocyclohexyl)acetate are dictated by
the interplay of its constituent functional groups: the ketone and the methyl ester. The logical
relationship and the key reactive sites of the molecule are depicted in the diagram below.
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Key functional groups and reactive sites of Methyl 2-(4-oxocyclohexyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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